Cas no 80199-22-0 (Carbamic acid, [3-chloro-4-(4-ethoxyphenoxy)phenyl]-, methyl ester)
![Carbamic acid, [3-chloro-4-(4-ethoxyphenoxy)phenyl]-, methyl ester structure](https://www.kuujia.com/scimg/cas/80199-22-0x500.png)
80199-22-0 structure
Product name:Carbamic acid, [3-chloro-4-(4-ethoxyphenoxy)phenyl]-, methyl ester
Carbamic acid, [3-chloro-4-(4-ethoxyphenoxy)phenyl]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbamic acid, [3-chloro-4-(4-ethoxyphenoxy)phenyl]-, methyl ester
- methyl N-[3-chloro-4-(4-ethoxyphenoxy)phenyl]carbamate
- DTXSID90510320
- Methyl [3-chloro-4-(4-ethoxyphenoxy)phenyl]carbamate
- 80199-22-0
-
- Inchi: InChI=1S/C16H16ClNO4/c1-3-21-12-5-7-13(8-6-12)22-15-9-4-11(10-14(15)17)18-16(19)20-2/h4-10H,3H2,1-2H3,(H,18,19)
- InChI Key: DAXDMCJFZYNYQS-UHFFFAOYSA-N
- SMILES: CCOC1=CC=C(C=C1)OC2=C(C=C(C=C2)NC(=O)OC)Cl
Computed Properties
- Exact Mass: 321.0767857g/mol
- Monoisotopic Mass: 321.0767857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.8Ų
- XLogP3: 3.9
Carbamic acid, [3-chloro-4-(4-ethoxyphenoxy)phenyl]-, methyl ester Related Literature
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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